(S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid

• IUPAC Name: (2S)-2-amino-3-(4-methyl-3-oxo-1,2-oxazol-5-yl)propanoic acid
• InChI: InChI=1S/C7H10N2O4/c1-3-5(13-9-6(3)10)2-4(8)7(11)12/h4H,2,8H2,1H3,(H,9,10)(H,11,12)/t4-/m0/s1
• InChI Key: QQKCZEULAPHDJP-BYPYZUCNSA-N
• Canonical SMILES: CC1=C(ONC1=O)CC(C(=O)O)N
• Isomeric SMILES: CC1=C(ONC1=O)C[C@@H](C(=O)O)N
• Molecular Formula: C7H10N2O4
• Molecular Weight: 186.17 g/mol

Description

(S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid, also known as AMPA, is a type of glutamate receptor agonist that is widely used in scientific research. It is a synthetic compound that was first synthesized in the early 1980s and has since been extensively studied due to its potential applications in various areas of neuroscience.

Mechanism of Action

(S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid acts by binding to and activating the (S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid receptor, which is a ligand-gated ion channel that is permeable to cations such as sodium and calcium. Activation of the (S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid receptor results in the influx of these ions into the cell, which can depolarize the membrane and trigger the release of neurotransmitters.
Biochemical and Physiological Effects:
(S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid has been shown to have a range of biochemical and physiological effects, including the modulation of synaptic plasticity, the enhancement of long-term potentiation, and the induction of neuronal apoptosis. It has also been implicated in the pathophysiology of various neurological disorders, including epilepsy, stroke, and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid in lab experiments is its potency and specificity for the (S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid receptor. This makes it a valuable tool for studying the role of this receptor in various biological processes. However, one limitation of using (S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid is its potential toxicity, which can lead to cell death and other adverse effects if used inappropriately.

Future Directions

There are several areas of future research that could be explored using (S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid, including the development of new drugs that target the (S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid receptor for the treatment of neurological disorders. Other potential areas of research include the study of the role of (S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid in synaptic plasticity and the development of new techniques for modulating the activity of this receptor. Overall, (S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid is a valuable tool for understanding the complex mechanisms of synaptic transmission and plasticity in the brain, and it is likely to continue to be an important area of research in the years to come.

Scientific Research Applications

(S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid is widely used in scientific research as a tool to study the mechanisms of synaptic transmission and plasticity in the brain. It is a potent agonist of the (S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid receptor, which is one of the major types of glutamate receptors in the brain. By activating these receptors, (S)-2-Amino-3-(3-hydroxy-4-methyl-isoxazol-5-YL)-propanoic acid can induce changes in the strength of synaptic connections, which is thought to underlie learning and memory processes.